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Compound of Interest

Compound Name: 4-Azidophenol

Cat. No.: B2928251

Essential Safety and Handling Guide for 4-
Azidophenol

This guide provides critical safety protocols, operational procedures, and disposal plans for the
handling of 4-Azidophenol, tailored for researchers, scientists, and professionals in drug
development. Adherence to these guidelines is essential to mitigate the risks associated with
this energetic and toxic compound.

Hazard Summary

4-Azidophenol is a hazardous chemical that presents significant health and physical risks. It is
classified as toxic if swallowed and may cause damage to organs through prolonged or
repeated exposure[1]. Additional hazards include being harmful if it comes in contact with skin
or is inhaled, and it can cause severe skin burns and eye damage[2][3][4]. As with other
organic azides, 4-Azidophenol is a potentially explosive compound sensitive to heat, shock,
friction, and light[5][6]. Mixing with acids can produce hydrazoic acid, which is highly toxic and
explosive[6].

Hazard Classification Data

The following table summarizes the GHS (Globally Harmonized System of Classification and
Labelling of Chemicals) hazard classifications for 4-Azidophenol.
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Hazard Class Category Hazard Statement

H301/H302: Toxic or Harmful if

Acute Toxicity, Oral Category 3/4
swallowed[1][2][3]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin[2]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[2]

H314/H315: Causes severe
Skin Corrosion/Irritation Category 1B/2 skin burns and eye damage or
skin irritation[2][3]

H318/H319: Causes serious
Category 1/2A eye damage or serious eye
irritation[2][3]

Serious Eye Damage/Eye

Irritation

- o H373: May cause damage to
Specific Target Organ Toxicity,
Category 2 organs through prolonged or
Repeated Exposure
repeated exposure[1]

Operational and Disposal Plans
Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling 4-Azidophenol to ensure
comprehensive protection.
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Protection Type

Specification

Hand

Wear double gloves. Silver shield gloves under
nitrile gloves are recommended for handling
azides of high toxicity[7]. Inspect gloves for any

damage before use[3].

Eye

Chemical splash goggles are required[7][8]. For
procedures with a higher risk of splashing or
explosion, a full-face shield must be worn in
addition to goggles[5][8].

Body

A flame-resistant lab coat must be worn at all

times[7][8]. An apron with chemical resistance
can be used in conjunction with a lab coat for

added protection[8].

Respiratory

All work must be performed in a certified
chemical fume hood. If engineering controls are
insufficient, respirator use must be approved by

the institution's safety office[8].

Safe Handling and Storage Protocol

Engineering Controls:

e Fume Hood: All manipulations of 4-Azidophenol must be conducted in a properly

functioning chemical fume hood with the sash positioned as low as possible[5][8].

» Blast Shield: A blast shield is required for all experiments involving azides that are known or

expected to be explosive[5][7].

o Ventilation: Ensure adequate ventilation is available in the laboratory[2][3].

Administrative and Procedural Controls:

¢ Minimize Quantities: Use the smallest amount of 4-Azidophenol necessary for the

experiment[5].
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e Avoid Contamination: Do not use metal spatulas or other metal instruments to handle azides
to prevent the formation of highly shock-sensitive metal azides[5][6]. Use plastic or ceramic
utensils.

» No Working Alone: Never work with potentially explosive compounds like 4-Azidophenol
while alone in the laboratory[5].

o Labeling: Clearly label all containers with the chemical name and associated hazards[5].
Post a warning sign on the fume hood indicating an azide experiment is in progress[5].

Storage:

Store in a cool, dry, well-ventilated area, below room temperature[4][5].

Protect from sources of heat, light, shock, and pressure[5][6].

Store away from incompatible materials, especially acids, heavy metals, and their salts[5][7].

Keep containers tightly closed, preferably under an inert gas[2][9].

Spill and Emergency Plan

Spill Response:

Evacuate: Immediately evacuate personnel from the affected area.
» Ventilate: Ensure the area is well-ventilated.

o PPE: Don appropriate PPE, including respiratory protection if necessary, before re-entering
the area.

o Containment: Do not let the product enter drains[3].

o Cleanup: For solid spills, carefully sweep up the material without creating dust and place it in
a suitable, closed container for disposal[3]. Avoid using metal dustpans.

o Decontamination: Decontaminate the spill area thoroughly.

First Aid:
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e If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration and consult
a physician[3].

 In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse skin with
plenty of soap and water[2][3].

e In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes, removing
contact lenses if present and easy to do. Immediately call a physician[2][3].

« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person and consult a physician[2][3][4].

Waste Disposal Plan

Critical Prohibition: Under NO circumstances should 4-Azidophenol or any azide-containing
solutions be poured down the drain. This can lead to the formation of highly explosive lead or
copper azide salts in the plumbing[7].

Waste Collection:

o Segregation: All 4-Azidophenol waste, including dilute solutions, contaminated materials
(gloves, paper towels), and rinsate, must be collected in a designated hazardous waste
container[5][7].

o Container: Use a compatible, clearly labeled, and tightly sealed container. Avoid metal caps
or components.

o Labeling: Affix a hazardous waste tag to the container as soon as waste is generated.
Deactivation (for specific azide solutions, consult with your institution's EHS):

o A described method for deactivating sodium azide involves reacting an aqueous solution (no
more than 5%) with a 20% aqueous solution of sodium nitrite, followed by the gradual
addition of 20% sulfuric acid until the mixture is acidic[7]. This process generates nitric oxide
and must be performed in a chemical fume hood[7].

o Important: Even after deactivation, the resulting solution must be neutralized to a pH of 6-9
and disposed of as hazardous waste through your institution's environmental health and
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safety (EHS) office[7].
Empty Containers:

o Empty containers that held 4-Azidophenol are considered acutely hazardous waste. They
must be triple-rinsed with a suitable solvent[10].

e The rinsate must be collected and disposed of as hazardous chemical waste[10].

Visualized Workflows

The following diagrams illustrate the standard operating procedure for handling 4-Azidophenol
and the appropriate response to a spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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